Cas no 1082040-30-9 (Methyl 4-methoxypiperidine-4-carboxylate)

• Product Name: Methyl 4-methoxypiperidine-4-carboxylate
• CAS No: 1082040-30-9
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 4679355
• Update Time: 2025-06-08

Methyl 4-methoxypiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methoxypiperidine-4-carboxylate
• SB11674
• methyl4-methoxypiperidine-4-carboxylate
• Methyl 4-methoxypiperidine-4-carboxylate

• Inchi： 1S/C8H15NO3/c1-11-7(10)8(12-2)3-5-9-6-4-8/h9H,3-6H2,1-2H3
• InChI Key： BPFXEXBNHJUTCF-UHFFFAOYSA-N
• SMILES： O(C)C1(C(=O)OC)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 4-methoxypiperidine-4-carboxylate

Methyl 4-methoxypiperidine-4-carboxylate (CAS No. 1082040-30-9): An Overview of Its Properties, Applications, and Recent Research

Methyl 4-methoxypiperidine-4-carboxylate (CAS No. 1082040-30-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for a wide range of applications, from drug discovery to the development of novel therapeutic agents.

The chemical structure of methyl 4-methoxypiperidine-4-carboxylate consists of a piperidine ring with a methoxy group and a carboxylate ester moiety. The methoxy group (OCH₃) attached to the piperidine ring imparts specific electronic and steric properties, while the carboxylate ester (COOCH₃) provides additional functional versatility. These structural features make it an attractive candidate for various chemical and biological studies.

In recent years, methyl 4-methoxypiperidine-4-carboxylate has been extensively studied for its potential as a building block in the synthesis of bioactive molecules. Its ability to undergo selective functionalization reactions has made it a valuable intermediate in the development of new drugs. For instance, researchers have explored its use in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties.

One notable application of methyl 4-methoxypiperidine-4-carboxylate is in the field of central nervous system (CNS) disorders. Studies have shown that derivatives of this compound can modulate neurotransmitter systems, making them potential candidates for treating conditions such as Alzheimer's disease, Parkinson's disease, and depression. The methoxy group on the piperidine ring is believed to enhance the lipophilicity and blood-brain barrier permeability of these derivatives, thereby improving their therapeutic efficacy.

Moreover, methyl 4-methoxypiperidine-4-carboxylate has been investigated for its role in modulating ion channels and receptors. Research has demonstrated that certain derivatives can act as selective agonists or antagonists for specific ion channels, such as calcium channels and potassium channels. This property makes it a promising lead compound for developing drugs that target ion channel-related diseases.

In addition to its pharmacological applications, methyl 4-methoxypiperidine-4-carboxylate has also been studied for its use in materials science. Its unique chemical structure allows it to form stable complexes with various metal ions, which can be utilized in the development of new materials with enhanced properties. For example, metal complexes derived from this compound have shown potential in catalysis, sensing, and energy storage applications.

The synthesis of methyl 4-methoxypiperidine-4-carboxylate typically involves multi-step processes that include ring formation, functional group introduction, and esterification reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For instance, catalytic methods using transition metals have been developed to improve yield and reduce by-product formation.

To further enhance the utility of methyl 4-methoxypiperidine-4-carboxylate, researchers are exploring various derivatization strategies. These include introducing additional functional groups or modifying existing ones to fine-tune the compound's properties. For example, substituting the methoxy group with other electron-donating or electron-withdrawing groups can significantly alter the compound's reactivity and biological activity.

In conclusion, methyl 4-methoxypiperidine-4-carboxylate (CAS No. 1082040-30-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and functional groups make it an attractive candidate for developing novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in modern scientific endeavors.